Cas no 61854-65-7 (6-Bromo-2-methylquinolin-8-amine)

• Product Name: 6-Bromo-2-methylquinolin-8-amine
• CAS No: 61854-65-7
• MF: C₁₀H₉BrN₂
• MW: 237.095861196518
• MDL: MFCD22571456
• CID: 464588
• PubChem ID: 12336505
• Update Time: 2025-05-23

6-Bromo-2-methylquinolin-8-amine Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinamine, 6-bromo-2-methyl-
• 6-bromo-2-methylquinolin-8-amine
• 6-Bromo-8-aminoquinaldine
• DTXSID80491437
• SCHEMBL11624013
• SB71380
• AKOS022659938
• CS-B1728
• 6-Bromo-2-methyl-8-quinolinamine
• CS-13469
• 61854-65-7
• 6-Bromo-2-methylquinolin-8-amine

• MDL： MFCD22571456
• Inchi： 1S/C10H9BrN2/c1-6-2-3-7-4-8(11)5-9(12)10(7)13-6/h2-5H,12H2,1H3
• InChI Key： GIAIHUHNDHYKSL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2C(C=1)=CC=C(C)N=2)N

Computed Properties

• Exact Mass: 235.99497
• Monoisotopic Mass: 235.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 2.6

Experimental Properties

• PSA: 38.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 6-Bromo-2-methylquinolin-8-amine

Recent Advances in the Study of 6-Bromo-2-methylquinolin-8-amine (CAS: 61854-65-7) in Chemical Biology and Pharmaceutical Research

6-Bromo-2-methylquinolin-8-amine (CAS: 61854-65-7) is a quinoline derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its bromo and amino functional groups, has been explored for its diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Recent studies have focused on its synthesis, structural modifications, and mechanistic investigations to elucidate its role in drug discovery and development.

One of the key areas of research involving 6-Bromo-2-methylquinolin-8-amine is its use as a building block in the synthesis of more complex heterocyclic compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of novel kinase inhibitors, which are crucial for targeting cancer signaling pathways. The researchers highlighted the compound's ability to serve as a scaffold for introducing additional pharmacophoric groups, thereby enhancing its binding affinity and selectivity.

In addition to its role in drug design, 6-Bromo-2-methylquinolin-8-amine has been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported its efficacy against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic processes. These findings underscore its potential as a lead compound for developing new antibiotics.

Another significant advancement is the exploration of 6-Bromo-2-methylquinolin-8-amine in neurodegenerative disease research. A 2023 study in ACS Chemical Neuroscience revealed its neuroprotective effects in models of Alzheimer's disease. The compound was found to reduce amyloid-beta aggregation and mitigate oxidative stress, suggesting its potential as a therapeutic agent for neurodegenerative disorders. Further preclinical studies are underway to evaluate its pharmacokinetics and safety profile.

The synthesis and optimization of 6-Bromo-2-methylquinolin-8-amine have also been a focal point. Recent work in Organic & Biomolecular Chemistry (2024) presented a novel, high-yield synthetic route using palladium-catalyzed cross-coupling reactions. This method not only improved the efficiency of production but also enabled the introduction of diverse substituents, expanding the compound's applicability in medicinal chemistry.

In conclusion, 6-Bromo-2-methylquinolin-8-amine (CAS: 61854-65-7) continues to be a promising candidate in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, coupled with its broad-spectrum biological activities, positions it as a valuable tool for drug discovery. Future research should focus on further elucidating its mechanisms of action and translating these findings into clinical applications.